
2-Methoxy-3-methyl-benzoquinone physical and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Methoxy-3-methyl-

[1,4]benzoquinone

Cat. No.: B1254543 Get Quote

An In-depth Technical Guide to 2-Methoxy-3-methyl-benzoquinone

Introduction
2-Methoxy-3-methyl-benzoquinone is a substituted p-benzoquinone derivative. Benzoquinones

and their derivatives are an important class of organic compounds that are found in a wide

range of biologically active natural products.[1] They serve as crucial building blocks in the

synthesis of various natural products and pharmacologically active molecules.[1] This technical

guide provides a comprehensive overview of the physical and chemical properties of 2-

Methoxy-3-methyl-benzoquinone, detailed experimental protocols for its synthesis, and an

exploration of its potential biological activities and related signaling pathways.

Physical and Chemical Properties
The physical and chemical properties of 2-Methoxy-3-methyl-benzoquinone are summarized in

the table below. It is important to distinguish this compound from its isomers, such as 2-

Methoxy-5-methyl-1,4-benzoquinone, as their properties may differ.
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Property Value Source

Molecular Formula C₈H₈O₃ [2]

Molecular Weight 152.15 g/mol [3]

CAS Number 2207-57-0 [4]

Appearance

Not explicitly stated for this

isomer, but related compounds

are yellow to orange crystalline

solids.

[5]

Melting Point

Data not available for this

specific isomer. The related 2-

methoxy-5-methyl-1,4-

benzoquinone has a melting

point of 170-172 °C (decomp).

[6] The related 2,3-dimethoxy-

5-methyl-p-benzoquinone has

a melting point of 58-60 °C.[5]

[7]

Boiling Point

Data not available for this

specific isomer. The related

2,3-dimethoxy-5-methyl-1,4-

benzoquinone has a boiling

point of 331.4 °C at 760

mmHg.[5]

Solubility

Data not available for this

specific isomer. The related

2,3-dimethoxy-5-methyl-p-

benzoquinone is moderately

soluble in organic solvents.[5]

IUPAC Name
2-methoxy-3-methylcyclohexa-

2,5-diene-1,4-dione
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A significant development in the synthesis of 2-Methoxy-3-methyl-[3][8]benzoquinone is a high-

yielding, environmentally friendly "telescoped" process. This method provides a greener

alternative to traditional methods that use oxidants like sodium dichromate (Na₂Cr₂O₇).[1][8]

Efficient and Green Telescoped Synthesis
This single-pot process involves three main steps and achieves a yield of 95%.[1]

Starting Material: 2-methoxy-3-methyl-phenol

Reagents and Solvents:

Acetic acid (CH₃COOH) as the reaction medium.[1][8]

Hydrogen peroxide (H₂O₂) and Nitric acid (HNO₃) as oxidants.[1][8]

Sodium metabisulfite to eliminate excess oxidant.[1]

Protocol:

Step 1: Initial Oxidation: The synthesis begins with the oxidation of the starting material using

hydrogen peroxide in the presence of a Brønsted acid catalyst, such as nitric acid.[1]

Step 2: Quenching Excess Oxidant: After the initial oxidation, sodium metabisulfite is added

to the reaction mixture to eliminate any remaining hydrogen peroxide.[1]

Step 3: Final Oxidation: Concentrated nitric acid is then used for the final oxidation step to

yield 2-Methoxy-3-methyl-[3][8]benzoquinone.[1]
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Step 1: Initial Oxidation

Step 2: Quenching

Step 3: Final Oxidation

2-methoxy-3-methyl-phenol in Acetic Acid

H₂O₂ + cat. HNO₃

Oxidation
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2-Methoxy-3-methyl-[1,4]benzoquinone
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Telescoped synthesis of 2-Methoxy-3-methyl-[3][8]benzoquinone.
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Biological Activity and Signaling Pathways
While specific biological activities for 2-Methoxy-3-methyl-benzoquinone are not extensively

detailed in the provided search results, related benzoquinone derivatives have demonstrated

significant biological effects, including roles as semiochemicals in insect and millipede

communication.[9][10]

Furthermore, the closely related compound, 2,3-Dimethoxy-5-methyl-p-benzoquinone (also

known as Coenzyme Q₀), has been shown to have antitumor properties. It inhibits the growth

of human ovarian carcinoma cells by inducing apoptosis and autophagy.[11] This is achieved

through the downregulation of the proto-oncogene HER-2 and a decrease in the protein levels

of phosphorylated AKT and mTOR.[11]

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth,

proliferation, and survival. Its dysregulation is often implicated in cancer. The ability of a

benzoquinone derivative to inhibit this pathway highlights a potential mechanism of action for

this class of compounds in cancer therapy.
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Proposed signaling pathway for a related benzoquinone derivative.

Conclusion
2-Methoxy-3-methyl-benzoquinone is a compound of interest with potential applications

stemming from its chemical nature as a substituted benzoquinone. While specific data on its

physical properties and biological activities are limited in readily available literature, the

development of green and efficient synthetic methods paves the way for further investigation.
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The known biological activities of structurally similar compounds, particularly in the context of

cell signaling and cancer research, suggest that 2-Methoxy-3-methyl-benzoquinone and its

derivatives are promising candidates for future drug discovery and development efforts. Further

research is warranted to fully elucidate the physical, chemical, and biological profile of this

specific isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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